4-(Phenylamino)pyrido[2,3-d]pyrimidine

• Molecular Formula: C13H10N4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: N-phenylpyrido[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C13H10N4/c1-2-5-10(6-3-1)17-13-11-7-4-8-14-12(11)15-9-16-13/h1-9H,(H,14,15,16,17)
• InChI Key: HDARLEDIXFDUNN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NC=NC3=C2C=CC=N3

Description

4-(Phenylamino)pyrido[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C13H10N4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4-Chloropyrido [2,3-d]pyrimidine (0.15 g, 0.91 mmol) was carefully added to a solution of aniline (0.15 g, 1.61 mmol) on water (1.5 mL). The solution was heated for 0.5 hour on a steam bath, cooled, and then basified with conc. ammonium hydroxide. The crude precipitate was collected by filtration and recrystallized from 95% ethanol to give the title product as yellow crystals (0.054 g, 27%). MP 258° C.; LC-MS: 223 (MH+).